Cas no 508233-76-9 (Piperazine, 1-[2-[(2,6-dimethylphenyl)thio]phenyl]-)

• Product Name: Piperazine, 1-[2-[(2,6-dimethylphenyl)thio]phenyl]-
• CAS No: 508233-76-9
• MF: C₁₈H₂₂N₂S
• MW: 298.445683002472
• CID: 4011302
• PubChem ID: 9966052
• Update Time: 2025-06-23

Piperazine, 1-[2-[(2,6-dimethylphenyl)thio]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[2-[(2,6-dimethylphenyl)thio]phenyl]-
• 1-[2-[(2,6-diMethylphenyl)thio]phenyl]- Piperazine
• Vortioxetine impurity F
• Vortioxetine Impurity E HBr
• 1-(2-((2,6-dimethylphenyl)thio)phenyl)piperazine hydrochloride
• SY393414
• 1-(2-((2,6-Dimethylphenyl)thio)phenyl)piperazine
• SCHEMBL238287
• Z2867759346
• IVA23376
• 508233-76-9
• 1-[2-[(2,6-Dimethylphenyl)thio]phenyl]piperazine
• 1-{2-[(2,6-dimethylphenyl)sulfanyl]phenyl}piperazine
• 1-[2-(2,6-dimethylphenyl)sulfanylphenyl]piperazine
• EN300-761851
• MFCD30543693

• Inchi： 1S/C18H22N2S/c1-14-6-5-7-15(2)18(14)21-17-9-4-3-8-16(17)20-12-10-19-11-13-20/h3-9,19H,10-13H2,1-2H3
• InChI Key： SFYCEIJJEIQWEH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2SC2=C(C)C=CC=C2C)CCNCC1

Computed Properties

• Exact Mass: 298.15036988Da
• Monoisotopic Mass: 298.15036988Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.66 g/l) (25 º C),

Additional information on Piperazine, 1-[2-[(2,6-dimethylphenyl)thio]phenyl]-

Piperazine, 1-[2-[(2,6-dimethylphenyl)thio]phenyl]- (CAS No. 508233-76-9): A Comprehensive Overview in Modern Chemical Biology

Piperazine, 1-[2-[(2,6-dimethylphenyl)thio]phenyl]-, identified by its unique Chemical Abstracts Service (CAS) number 508233-76-9, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular recognition processes.

The structural composition of Piperazine, 1-[2-[(2,6-dimethylphenyl)thio]phenyl]- is a testament to the ingenuity of organic synthesis. It consists of a piperazine core substituted with a phenyl ring at the 1-position and an aromatic thioether moiety at the 2-position. The presence of two methyl groups at the 2,6 positions of the phenyl ring enhances its electronic properties, making it a versatile scaffold for further functionalization.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Piperazine derivatives have been extensively studied for their potential as intermediates in the synthesis of bioactive molecules. The compound in question, CAS No. 508233-76-9, has been investigated for its role in modulating various biological pathways.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Research has indicated that Piperazine, 1-[2-[(2,6-dimethylphenyl)thio]phenyl]- exhibits inhibitory properties against certain enzymes and receptors involved in inflammatory and neurological disorders. These findings have opened up new avenues for further investigation into its pharmacological profile.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are crucial for subsequent biological evaluations. Techniques such as palladium-catalyzed cross-coupling reactions have played a pivotal role in constructing the complex framework of this molecule.

Recent advancements in computational chemistry have also contributed to our understanding of the molecular interactions involving CAS No. 508233-76-9. Molecular docking studies have revealed that this compound can bind to specific targets with high affinity, suggesting its potential as a lead compound for drug development. These computational insights have been validated through experimental studies, reinforcing the reliability of such approaches.

The biological activity of Piperazine, 1-[2-[(2,6-dimethylphenyl)thio]phenyl]- has been further explored through in vitro and in vivo assays. Preliminary results indicate that it possesses anti-inflammatory and analgesic properties, making it a promising candidate for treating chronic inflammatory conditions. Additionally, its ability to interact with central nervous system receptors has sparked interest in its potential as an anxiolytic or antidepressant agent.

The development of novel drug candidates is a complex process that requires extensive characterization at multiple levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to elucidate the structure and conformational properties of this compound. These studies have provided valuable insights into its molecular architecture and stereochemistry.

The impact of this research extends beyond academic curiosity. The findings have implications for industrial applications, particularly in the pharmaceutical sector. Companies are increasingly investing in the discovery and development of novel heterocyclic compounds due to their therapeutic potential. The compound described here could serve as a valuable building block for synthesizing next-generation drugs.

Future directions in this field include exploring derivative compounds derived from CAS No. 508233-76-9 to enhance their biological activity and selectivity. Additionally, investigating its mechanism of action will provide a deeper understanding of how it interacts with biological targets. Such knowledge is essential for optimizing drug design and improving treatment outcomes.

In conclusion, Piperazine, 1-[2-[(2,6-dimethylphenyl)thio]phenyl]- (CAS No. 508233-76-9) stands out as a significant compound in chemical biology and pharmaceutical research. Its unique structure and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, this molecule is poised to play a crucial role in addressing various health challenges.